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Physical & Chemical Properties of Vinylcyclohexane

The table below lists key properties for vinylcyclohexane gathered from chemical databases [1] [2].

Property Value

CAS No. 695-12-5

Molecular Formula C8H14

Molecular Weight 110.2 g/mol

Boiling Point 128 °C (lit.)

Melting Point -121 °C

Density 0.805 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.448 (lit.)

Flash Point 70 °F (21.1 °C)

Vapor Pressure 19.4 hPa at 20°C
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Property Value

Water Solubility Insoluble

Form Colourless Oil

LogP 5 at 20°C

Experimental Context and Protocols

While specific experimental data comparing vinylcyclohexane and vinylcyclooctane was not available, the

following contexts illustrate their use in research, which can inform your experimental design.

Application in Organic Synthesis: Vinylcyclohexane has been used in cascade Friedel-Crafts
cycli-acylalkylation reactions. In one protocol, it was reacted with mixed trifluoroacetyl phenylacetyl

anhydride without additional solvent to produce 4-cycloalkyltetralen-2-ol phenylacetates in 63% yield
[3]. This demonstrates its utility as a building block for complex organic molecules, a role that

vinylcyclooctane also fulfills in similar synthetic routes [3].
Application in Polymer Science: A key reaction is the nickel-catalyzed C–C activation of
vinylcyclobutanes (VCB), which are structurally related. This protocol uses N-heterocyclic carbene
(NHC)-supported nickel complexes. Under irradiation with visible light at ambient temperature,

VCB undergoes formal retro-[2+2] cycloaddition to produce ethylene and butadiene dimers. This
methodology has been applied to the depolymerization of oligocyclobutanes, relevant for developing

chemically recyclable polyolefins [4]. This highlights the relevance of such compounds in advanced
materials and sustainability research.

Reaction Mechanism Workflow

The nickel-catalyzed reaction mentioned involves multiple steps, as illustrated below:
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Vinylcyclobutane (VCB)
+ [(NHC)Ni(0)]

(NHC)Ni(VCB)₂
Complex

 Oxidative Addition

Isolated Ni(II)
Allyl-Metallacycle

 Conversion

Product Mixture:
• Ethylene

• 4-Vinylcyclohexene
• 1,5-Cyclooctadiene
• Hexadiene Isomers

 Visible Light
Irradiation

Click to download full resolution via product page

Practical Experimental Guidance

For researchers designing experiments with these compounds:

Handling and Storage: Vinylcyclohexane is a highly flammable liquid and is light-sensitive [1] [2]. It
should be stored at 2-8°C under an inert atmosphere. Always consult the Safety Data Sheet (SDS)
before use.
Synthesis Consideration: A modern preparation method for vinylcyclohexane involves a two-step

synthesis from cyclohexanone via a sulfonylhydrazone intermediate. A critical step in the purification
is distilling the product in the presence of a polymerization inhibitor (e.g., 1,4-hydroquinone or

BHT) to prevent its self-polymerization [5] [6].
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Analytical Confirmation: Purity is typically confirmed by gas chromatography (GC), with

commercial samples available at >98.0% purity [2].

Research Outlook

The global market for vinylcyclohexane is projected to grow, driven by its applications in polymers, plastics,

and as a chemical intermediate [7]. Emerging trends include its use in developing chemically recyclable

polymers [4] and its role as a reagent in nickel-catalyzed hydrosilylation of alkenes [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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